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For Research Use Only.

Introduction

MB-28767 is a selective agonist for the Prostaglandin E2 Receptor 3 (EP3 receptor). The EP3
receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in various
physiological processes, including regulation of smooth muscle tone, platelet aggregation, and
neurotransmitter release. As a Gi-coupled receptor, its activation by an agonist like MB-28767
leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic
adenosine monophosphate (CAMP) levels.[1][2]

These application notes provide detailed protocols for cell-based assays to characterize the
activity of MB-28767 on the EP3 receptor. The primary assay described is the forskolin-
stimulated cAMP inhibition assay, a robust method for quantifying the potency of Gi-coupled
receptor agonists.

Signaling Pathway of MB-28767 at the EP3 Receptor

Activation of the EP3 receptor by MB-28767 initiates an intracellular signaling cascade that
inhibits the production of CAMP. This process can be visualized as follows:
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Caption: Signaling pathway of MB-28767 at the EP3 receptor.

Quantitative Data

While specific IC50 or EC50 values for MB-28767 in a CAMP inhibition assay are not readily
available in the public domain, data for a structurally and functionally similar EP3 receptor
agonist, sulprostone, can be used as a reference. The EP3-selective agonist, M&B 28767, has
been shown to inhibit the forskolin-induced increase in the cAMP level.[3]

Compound Assay Type Cell Line IC50 (nM) Reference
Forskolin- CHO-K1 cells

Sulprostone Stimulated CAMP  expressing 0.2 [41151[6]
Inhibition human EP3I
Forskolin- CHO-K1 cells

Sulprostone Stimulated cAMP  expressing 0.15 [41[5116]
Inhibition human EP3II

Experimental Protocols
Forskolin-Stimulated cAMP Inhibition Assay
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This assay measures the ability of MB-28767 to inhibit the production of CAMP stimulated by
forskolin, a direct activator of adenylyl cyclase.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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